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Compound of Interest

Compound Name:
2-Hydroxy-5-methyl-3-

nitrobenzaldehyde

Cat. No.: B183002 Get Quote

CAS Number: 68007-03-4

This technical guide provides a comprehensive overview of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde, a key chemical intermediate with significant potential in research and drug

development. This document is intended for researchers, scientists, and professionals in the

pharmaceutical and chemical industries.

Chemical and Physical Properties
2-Hydroxy-5-methyl-3-nitrobenzaldehyde, also known as 3-methyl-5-nitrosalicylaldehyde, is

an aromatic aldehyde with the chemical formula C₈H₇NO₄. Its chemical structure features a

benzene ring substituted with a formyl group, a hydroxyl group, a methyl group, and a nitro

group.

Table 1: Chemical and Physical Properties of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde
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Property Value

CAS Number 68007-03-4

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol

Appearance Pale yellow solid (typical)

IUPAC Name 2-hydroxy-5-methyl-3-nitrobenzaldehyde

Synonyms 3-Methyl-5-nitrosalicylaldehyde

Synthesis
The primary synthetic route to 2-Hydroxy-5-methyl-3-nitrobenzaldehyde is through the

nitration of 2-hydroxy-5-methylbenzaldehyde.

Experimental Protocol: Nitration of 2-Hydroxy-5-
methylbenzaldehyde
This protocol outlines a general method for the synthesis of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde.

Materials:

2-Hydroxy-5-methylbenzaldehyde

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Ice

Distilled water

Ethanol (for recrystallization)

Procedure:
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In a flask equipped with a magnetic stirrer and placed in an ice bath, slowly add a cooled

mixture of concentrated sulfuric acid and concentrated nitric acid to a solution of 2-hydroxy-

5-methylbenzaldehyde in a suitable solvent.

Maintain the reaction temperature below 10°C throughout the addition.

After the addition is complete, continue stirring the mixture in the ice bath for a specified

period to ensure the completion of the reaction.

Carefully pour the reaction mixture onto crushed ice with constant stirring.

The crude solid product will precipitate out of the solution.

Filter the precipitate and wash it thoroughly with cold water to remove any residual acid.

Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2-
Hydroxy-5-methyl-3-nitrobenzaldehyde.

Diagram 1: Synthetic Pathway of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde
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Caption: Synthesis of the target compound via nitration.

Applications in Drug Development
2-Hydroxy-5-methyl-3-nitrobenzaldehyde serves as a versatile precursor for the synthesis of

various heterocyclic compounds, particularly Schiff bases, which are known to exhibit a wide

range of biological activities.

Schiff Base Formation and Antimicrobial Activity
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The aldehyde functional group of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde readily

undergoes condensation reactions with primary amines to form Schiff bases (imines). These

Schiff bases are of significant interest due to their potential as antimicrobial agents. The

presence of the nitro group and the phenolic hydroxyl group can enhance the biological activity

of the resulting Schiff base derivatives.

Diagram 2: General Reaction for Schiff Base Formation
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Caption: Formation of a Schiff base from the target compound.

Studies on Schiff bases derived from structurally similar salicylaldehydes have demonstrated

significant activity against various bacterial and fungal strains. For instance, some

salicylaldehyde Schiff bases have shown minimum inhibitory concentrations (MICs) as low as

50 μg/mL against pathogenic bacteria[1]. The antimicrobial efficacy is often attributed to the

azomethine group, which can interfere with microbial cell wall synthesis or protein function.

Anticancer Potential
Schiff bases derived from substituted salicylaldehydes have also emerged as promising

candidates for anticancer drug development. Research on derivatives of 2-

hydroxybenzaldehyde has shown cytotoxic activity against various cancer cell lines.

One of the proposed mechanisms of action for the anticancer effects of these compounds

involves the induction of apoptosis through the modulation of signaling pathways such as the

Mitogen-Activated Protein Kinase (MAPK) pathway. The MAPK pathway plays a crucial role in
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cell proliferation, differentiation, and apoptosis. Dysregulation of this pathway is a hallmark of

many cancers. Certain Schiff base derivatives have been shown to induce apoptosis in cancer

cells by upregulating pro-apoptotic genes and downregulating anti-apoptotic genes within the

MAPK signaling cascade.

Diagram 3: Proposed Mechanism of Anticancer Activity
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Caption: Modulation of the MAPK pathway by Schiff bases.

Future Perspectives
2-Hydroxy-5-methyl-3-nitrobenzaldehyde is a valuable building block for the synthesis of

novel bioactive molecules. Further research into the synthesis and biological evaluation of its

derivatives, particularly Schiff bases and their metal complexes, is warranted. Detailed

investigations into their mechanisms of action at the molecular level will be crucial for the

development of new therapeutic agents for infectious diseases and cancer.

In conclusion, the chemical properties and reactivity of 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde make it a compound of high interest for medicinal chemists and drug
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discovery professionals. Its potential to yield a diverse library of Schiff bases with promising

antimicrobial and anticancer activities underscores its importance in the ongoing search for

new and effective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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